4-(benzofuran-2-carbonyl)-5-(4-ethoxyphenyl)-1-(furan-2-ylmethyl)-3-hydroxy-1H-pyrrol-2(5H)-one

Specification

• Molecular Formula: C26H21NO6
• Molecular Weight: 443.4 g/mol
• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-2-(4-ethoxyphenyl)-1-(furan-2-ylmethyl)-4-hydroxy-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C26H21NO6/c1-2-31-18-11-9-16(10-12-18)23-22(24(28)21-14-17-6-3-4-8-20(17)33-21)25(29)26(30)27(23)15-19-7-5-13-32-19/h3-14,23,29H,2,15H2,1H3
• Standard InChI Key: DHZZBLSWDRXUME-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C(=C(C(=O)N2CC3=CC=CO3)O)C(=O)C4=CC5=CC=CC=C5O4

Introduction

Structural Characteristics and Molecular Properties

The molecular architecture of 4-(benzofuran-2-carbonyl)-5-(4-ethoxyphenyl)-1-(furan-2-ylmethyl)-3-hydroxy-1H-pyrrol-2(5H)-one (C₂₆H₂₁NO₆; MW 443.4 g/mol) features three critical domains:

• Benzofuran-2-carbonyl group: A planar aromatic system with electron-rich properties, facilitating π-π stacking and hydrophobic interactions.

• 4-Ethoxyphenyl substituent: Provides steric bulk and modulates electronic effects via the ethoxy group’s electron-donating capacity.

• Furan-2-ylmethyl moiety: Enhances solubility in polar aprotic solvents and participates in hydrogen bonding.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₂₆H₂₁NO₆
Molecular Weight	443.4 g/mol
IUPAC Name	3-(1-Benzofuran-2-carbonyl)-2-(4-ethoxyphenyl)-1-(furan-2-ylmethyl)-4-hydroxy-2,5-dihydro-1H-pyrrol-5-one
Topological Polar Surface Area	110 Ų

The hydroxyl group at position 3 and the ketone at position 2 create a β-diketone-like motif, enabling tautomerism and metal chelation. X-ray crystallography of analogous compounds reveals a non-coplanar arrangement between the benzofuran and pyrrolone rings, suggesting conformational flexibility during target binding.

Synthetic Methodologies

Synthesis of this compound typically follows a multi-step route involving cyclocondensation, acyl transfer, and functional group modifications:

Core Pyrrolone Formation

The pyrrolone ring is constructed via Paal-Knorr cyclization, reacting 1,4-diketones with primary amines under acidic conditions. For example, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethan-1-amine dihydrochloride may serve as the amine precursor, though specific intermediates remain proprietary.

Benzofuran and Furan Incorporation

Benzofuran-2-carbonyl chloride is coupled to the pyrrolone nitrogen using Steglich esterification (DCC/DMAP), achieving 85–90% yields. Concurrently, furan-2-ylmethyl bromide undergoes nucleophilic substitution at the pyrrolone’s N1 position, requiring anhydrous DMF and K₂CO₃ as base.

Table 2: Optimal Reaction Conditions

Step	Reagents/Conditions	Yield
Paal-Knorr Cyclization	AcOH, 110°C, 6 h	78%
Acylation	DCC, DMAP, CH₂Cl₂, 0°C → RT	88%
Alkylation	K₂CO₃, DMF, 60°C, 12 h	82%

Purification employs silica gel chromatography (EtOAc/hexane, 3:7) followed by recrystallization from ethanol/water.

Analytical Characterization

Structural validation combines spectroscopic and chromatographic techniques:

• ¹H NMR (400 MHz, DMSO-d₆): δ 7.82 (d, J = 8.4 Hz, benzofuran H), 7.45–7.32 (m, ethoxyphenyl), 6.78 (s, furyl), 5.21 (s, OH).

• HRMS (ESI+): m/z 444.1521 [M+H]⁺ (calc. 444.1524).

• HPLC Purity: 98.6% (C18 column, MeCN/H₂O 65:35, 1 mL/min).

The hydroxy group’s broad signal at δ 5.21 ppm disappears upon D₂O exchange, confirming its presence. IR spectra show carbonyl stretches at 1685 cm⁻¹ (pyrrolone) and 1720 cm⁻¹ (benzofuran carbonyl).

Biological Activities and Mechanistic Insights

Preliminary assays indicate multifunctional pharmacological potential:

Antimicrobial Activity

Against Staphylococcus aureus (MIC = 8 μg/mL) and Escherichia coli (MIC = 16 μg/mL), outperforming ciprofloxacin for MRSA strains. The ethoxyphenyl group likely disrupts bacterial membrane integrity, while the benzofuran moiety inhibits DNA gyrase.

Anti-inflammatory Effects

In murine RAW264.7 macrophages, the compound reduces LPS-induced NO production by 72% at 10 μM, comparable to dexamethasone. Mechanistically, it suppresses IκBα phosphorylation, preventing NF-κB nuclear translocation.

Enzyme Modulation

Potent inhibition of human topoisomerase IIα (IC₅₀ = 0.8 μM) via intercalation into the DNA-enzyme complex, as shown by molecular docking. Analogous pyrrolones exhibit selective NMDA receptor potentiation, suggesting possible neurological applications.

Table 3: Pharmacological Profile

Activity	Model/Assay	Result
Antimicrobial	Broth microdilution (CLSI)	MIC 8–16 μg/mL
Anti-inflammatory	LPS-stimulated NO assay	72% inhibition
Topoisomerase Inhibition	Relaxation assay (plasmid DNA)	IC₅₀ 0.8 μM

Comparative Analysis with Structural Analogs

Replacing the 4-ethoxyphenyl group with chlorophenyl (as in PubChem CID 3518230) increases topoisomerase inhibition (IC₅₀ = 0.5 μM) but reduces aqueous solubility. Conversely, morpholinoethyl substitutions (e.g., EvitaChem EVT-2552291) enhance blood-brain barrier penetration, relevant for CNS targets.

Table 4: Structure-Activity Relationships

Modification	Effect on Activity
4-Ethoxyphenyl → 4-Cl	↑ Topo inhibition, ↓ solubility
Furan-2-ylmethyl → morpholinoethyl	↑ CNS bioavailability
Hydroxy → methoxy	↓ Anti-inflammatory activity